Cas no 1804834-65-8 (3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid)

• Product Name: 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid
• CAS No: 1804834-65-8
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4835594
• Update Time: 2025-05-19

3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid

• Inchi： 1S/C9H7F3INO4/c1-17-5-2-4(3-6(15)16)14-8(7(5)13)18-9(10,11)12/h2H,3H2,1H3,(H,15,16)
• InChI Key： SMXNDESLUMBVLD-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C=C1OC)CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.5
• Topological Polar Surface Area: 68.6

Additional information on 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid

Introduction to 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804834-65-8)

3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid, identified by its CAS number 1804834-65-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing heterocyclic structure, which makes it a versatile scaffold for designing bioactive molecules. The presence of multiple functional groups, including an iodo substituent, methoxy groups, and a trifluoromethoxy group, along with the terminal acetic acid moiety, endows this molecule with unique chemical properties that are highly valuable for synthetic applications.

The structural features of 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid make it a promising intermediate in the synthesis of various pharmacologically active agents. The iodo group, for instance, is commonly utilized in cross-coupling reactions such as Suzuki-Miyaura and Stille couplings, which are pivotal in constructing complex molecular architectures. These reactions allow for the introduction of diverse substituents at specific positions, enabling the creation of novel compounds with tailored biological activities.

Moreover, the combination of methoxy and trifluoromethoxy groups introduces both electronic and steric effects that can modulate the reactivity and binding properties of the molecule. The trifluoromethoxy group, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug candidates. This makes 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid a valuable building block for developing compounds that target receptors or enzymes involved in critical biological pathways.

In recent years, there has been growing interest in utilizing fluorinated pyridines as key structural motifs in drug discovery. The fluorine atoms in these compounds can influence both the physical properties (such as lipophilicity) and the electronic distribution of the molecule, which are crucial factors in determining pharmacokinetic and pharmacodynamic profiles. For example, studies have shown that fluorinated pyridines can improve the oral bioavailability of drugs by enhancing their solubility and reducing metabolic degradation.

The acetic acid moiety at the 6-position of the pyridine ring provides a carboxylic acid functionality that can be further modified through esterification or amidation to achieve specific pharmacological effects. This versatility allows researchers to fine-tune the properties of derived compounds for applications ranging from antiviral to anticancer therapies.

Recent advancements in synthetic chemistry have also highlighted the utility of 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid in generating libraries of diversified compounds for high-throughput screening. The ability to rapidly introduce diverse substituents at multiple positions on the pyridine core has accelerated the discovery process for new therapeutic agents. For instance, researchers have employed this compound to develop inhibitors targeting kinases and other enzymes implicated in diseases such as cancer and inflammation.

The pharmaceutical industry has increasingly recognized the importance of fluorinated heterocycles like pyridines in drug development. The structural motif is present in several approved drugs that exhibit high efficacy and selectivity. By leveraging compounds such as 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid, chemists can explore new chemical space and identify novel molecular entities with improved pharmacological profiles.

In conclusion, 3-Iodo-4-methoxy-2-(trifluoromethoxy)pyridine-6-acetic acid (CAS No. 1804834-65-8) represents a significant tool in modern medicinal chemistry. Its unique structural features and reactivity make it an indispensable intermediate for synthesizing a wide range of bioactive molecules. As research continues to uncover new applications for fluorinated pyridines, compounds like this are expected to play an increasingly pivotal role in the development of next-generation therapeutics.